dimethyl 5-{[(3-amino-4-chlorophenyl)amino]sulfonyl}isophthalate

• IUPAC Name: dimethyl 5-[(3-amino-4-chlorophenyl)sulfamoyl]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C16H15ClN2O6S/c1-24-15(20)9-5-10(16(21)25-2)7-12(6-9)26(22,23)19-11-3-4-13(17)14(18)8-11/h3-8,19H,18H2,1-2H3
• InChI Key: WDGHSBYYBQVNRV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)S(=O)(=O)NC2=CC(=C(C=C2)Cl)N)C(=O)OC
• Molecular Formula: C16H15ClN2O6S
• Molecular Weight: 398.8 g/mol

Description

Dimethyl 5-{[(3-amino-4-chlorophenyl)amino]sulfonyl}isophthalate is a useful research compound. Its molecular formula is C16H15ClN2O6S and its molecular weight is 398.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 398.0339351 g/mol and the complexity rating of the compound is 599. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorescent Probes and Detection Techniques

Dimethyl 5-{[(3-amino-4-chlorophenyl)amino]sulfonyl}isophthalate and its derivatives, such as dansyl chloride, are widely used in biological research for their ability to form intense yellow and orange products with various compounds. These derivatives are particularly useful as fluorescent probes for detecting peptides, imidazoles, phenolic compounds, and amino acids due to their stable and easily separable characteristics through chromatography or solvent extraction. This application facilitates the detailed analysis of nervous tissue and the identification of specific amino acids and serotonin, providing valuable insights into biochemical processes (Leonard & Osborne, 1975).

Ligand Chemistry and Macrocyclic Compounds

In gold(I) chemistry, dimethyl 5-aminoisophthalate derivatives serve as ligands to form model complexes for macrocyclic gold compounds. The synthesis of these complexes, such as dimethyl 5-[N,N-bis(diphenylphosphanyl)amino]isophthalate (dmbpaip), demonstrates the potential of using these derivatives in creating dinuclear and ionic compounds with significant Au···Au interactions. This research area explores the structural and chemical properties of gold(I) compounds, contributing to advancements in ligand chemistry and the development of novel macrocyclic structures (Wiedemann, Gamer, & Roesky, 2009).

Protein Sequence Analysis

The modification of proteins using this compound derivatives allows for the amino-terminal sequence analysis of proteins at the nanomole scale. By employing techniques such as the 5-dimethylaminonaphthalene-1-sulfonyl-Edman degradation, researchers can achieve high precision in determining protein sequences. This method is particularly suitable for characterizing proteins derived from multichain enzymes and viruses, thereby enhancing our understanding of protein structure and function (Weiner, Platt, & Weber, 1972).

Analytical and Chromatographic Techniques

The development of new analytical and chromatographic techniques utilizing this compound derivatives has significantly advanced the analysis of amino acids and related compounds. These techniques include two-dimensional thin-layer chromatography and high-performance liquid chromatography, which allow for the efficient separation and quantitative analysis of free amino acids in various biological samples. Such methodologies are essential for understanding the biochemical composition of plants and insects, contributing to fields ranging from agriculture to entomology (Barcelon, 1982).